molecular formula C7H4Cl2N2O B6253073 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 39513-29-6

4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one

Cat. No. B6253073
CAS RN: 39513-29-6
M. Wt: 203
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .


Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . A series of uniquely functionalized 2,3,-dihydro-1H-pyyrolo [3,4-b]quinolin-1-one derivatives were synthesized in one to two steps by utilizing a post-Ugi modification strategy .


Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .


Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It is highly soluble in water and other polar solvents .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed .

Future Directions

Nowadays, Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems . In past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one involves the reaction of 2-amino-4,6-dichlorobenzamide with phosgene followed by cyclization with sodium hydroxide.", "Starting Materials": [ "2-amino-4,6-dichlorobenzamide", "Phosgene", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,6-dichlorobenzamide in anhydrous chloroform.", "Step 2: Add phosgene dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring for 2 hours at room temperature.", "Step 4: Add sodium hydroxide to the reaction mixture and heat at 80°C for 6 hours.", "Step 5: Cool the reaction mixture and filter the solid product.", "Step 6: Wash the solid product with water and dry in a vacuum oven to obtain 4,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one." ] }

CAS RN

39513-29-6

Molecular Formula

C7H4Cl2N2O

Molecular Weight

203

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.